5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H15BrClF3N2O2/c19-12-2-3-14(20)13(10-12)17(26)24-15-9-11(18(21,22)23)1-4-16(15)25-5-7-27-8-6-25/h1-4,9-10H,5-8H2,(H,24,26)
• InChI Key: VYOSPEIHAMFIER-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C18H15BrClF3N2O2
• Molecular Weight: 463.7 g/mol

Description

5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a complex molecule with a unique structure that makes it an attractive target for researchers looking to investigate its properties and potential uses.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide is not well understood. However, it is believed to act as a potent inhibitor of certain enzymes that are involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide in lab experiments is its potency. It is a highly effective inhibitor of certain enzymes, which makes it a valuable tool for researchers investigating the role of these enzymes in cellular processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in any experiments involving living organisms.

Future Directions

There are numerous future directions for research on 5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide. Some potential areas of investigation include its potential use in the treatment of cancer and neurodegenerative diseases, as well as its potential as a tool in drug discovery and development. Additionally, further studies are needed to better understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide is a complex process that involves several steps. The first step involves the synthesis of 5-bromo-2-chlorobenzoyl chloride, which is then reacted with 2-(4-morpholinyl)-5-(trifluoromethyl)aniline to form the intermediate product. This intermediate is then reacted with sodium cyanide to form the final product.

Scientific Research Applications

The potential applications of 5-bromo-2-chloro-N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]benzamide in scientific research are numerous. It has been studied for its potential use as a tool in drug discovery and development, as well as for its potential applications in cancer research and neuroscience.